Cas no 1240568-59-5 (3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole)

• Product Name: 3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole
• CAS No: 1240568-59-5
• MF: C₁₃H₁₅Br₂N₃
• MW: 373.086301088333
• MDL: MFCD16811189
• CID: 5177457
• Update Time: 2026-03-05

3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[(4-tert-butylphenyl)methyl]-1H-1,2,4-triazole
• 3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole

• MDL： MFCD16811189
• Inchi： 1S/C13H15Br2N3/c1-13(2,3)10-6-4-9(5-7-10)8-18-12(15)16-11(14)17-18/h4-7H,8H2,1-3H3
• InChI Key： MHUPWGVCWFVSIB-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=CC(=CC=1)C(C)(C)C)Br

Computed Properties

• Exact Mass: 372.961
• Monoisotopic Mass: 370.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 30.7

Additional information on 3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole

Introduction to 3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole (CAS No: 1240568-59-5)

3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole (CAS No: 1240568-59-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This triazole derivative features a brominated aromatic ring system combined with a tert-butyl-substituted phenyl group, which contributes to its distinct reactivity and potential applications. The compound's molecular structure includes multiple functional groups that make it a valuable candidate for further exploration in medicinal chemistry.

The bromine atoms at the 3 and 5 positions of the triazole ring enhance the electrophilicity of the molecule, making it a versatile intermediate in synthetic chemistry. The presence of the tert-butylphenylmethyl group further influences its electronic and steric properties, which can be exploited in designing novel molecular interactions. These characteristics have positioned this compound as a subject of interest for researchers aiming to develop new therapeutic agents or agrochemicals with enhanced efficacy and selectivity.

In recent years, there has been growing interest in triazole-based compounds due to their broad spectrum of biological activities. Triazoles are known for their ability to inhibit various enzymatic pathways and interact with biological targets in ways that can lead to therapeutic benefits. The specific modification of 3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole with bromine atoms and a bulky tert-butyl group has been strategically designed to optimize its pharmacokinetic properties and improve binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The brominated triazole core has shown promise in disrupting microbial cell wall synthesis and inhibiting key metabolic pathways in bacteria. Furthermore, the 4-tert-butylphenylmethyl moiety may contribute to enhanced stability against metabolic degradation, allowing for prolonged biological activity. These features make it an attractive candidate for further investigation into novel antibiotics or antifungal medications.

Another area where this compound shows promise is in cancer research. The unique structural motifs present in 3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole have been hypothesized to interact with specific proteins involved in tumor growth and proliferation. Preclinical studies have suggested that similar triazole derivatives can modulate signaling pathways such as MAPK and PI3K/Akt, which are often dysregulated in cancer cells. The incorporation of bromine atoms may further enhance the compound's ability to bind to these targets, potentially leading to more effective anticancer therapies.

The agrochemical industry has also taken note of the potential applications of this triazole derivative. Its structural features suggest that it could serve as a precursor for developing new pesticides or herbicides with improved environmental profiles. The bromine atoms may enhance the compound's bioavailability while minimizing toxicity to non-target organisms, aligning with the growing demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, 3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Researchers have been exploring novel synthetic routes that leverage catalytic methods or green chemistry principles to optimize production processes while minimizing waste.

The latest advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have provided insights into how different parts of the molecule interact with biological targets at an atomic level. These insights are invaluable for guiding experimental design and improving drug candidates before they enter clinical trials.

In conclusion,3,5-dibromo-1-[(4-tert-butylphenyl)methyl]-1,2,4-triazole (CAS No: 1240568-59-5) represents a promising chemical entity with diverse potential applications across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents or sustainable agricultural solutions. As scientific understanding continues to evolve,this compound is likely to play an increasingly important role in addressing global challenges related to health and food security.